Cas no 1523571-92-7 (2-pyridazin-4-ylacetic acid;sodium salt)

• Product Name: 2-pyridazin-4-ylacetic acid;sodium salt
• CAS No: 1523571-92-7
• MF: C₆H₅N₂NaO₂
• MW: 160.105871915817
• MDL: MFCD28369438
• CID: 2093663
• PubChem ID: 86346460
• Update Time: 2025-10-28

2-pyridazin-4-ylacetic acid;sodium salt Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridazin-4-yl)acetic acid,sodium salt
• 4-Pyridazineacetic acid, sodium salt (1:1)
• 2-pyridazin-4-ylacetic acid;sodium salt
• Sodium 2-pyridazin-4-ylacetate
• MFCD28369438
• HUFSTXGKNYDRMS-UHFFFAOYSA-M
• AS-83479
• Sodium 2-(4-Pyridazinyl)acetate
• SB10105
• P14654
• sodium 2-(pyridazin-4-yl)acetate
• sodium;2-pyridazin-4-ylacetate
• CS-0048706
• 2-(Pyridazin-4-yl)aceticacid,sodiumsalt
• AKOS025146921
• 1523571-92-7
• SCHEMBL17942301
• SY098721

• MDL： MFCD28369438
• Inchi： 1S/C6H6N2O2.Na/c9-6(10)3-5-1-2-7-8-4-5;/h1-2,4H,3H2,(H,9,10);/q;+1/p-1
• InChI Key： HUFSTXGKNYDRMS-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CC1=CN=NC=C1)=O

Computed Properties

• Exact Mass: 160.02487169g/mol
• Monoisotopic Mass: 160.02487169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 385.7±17.0 °C at 760 mmHg
• Flash Point: 187.0±20.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-pyridazin-4-ylacetic acid;sodium salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 2-pyridazin-4-ylacetic acid;sodium salt

Recent Advances in the Study of 2-Pyridazin-4-ylacetic Acid; Sodium Salt (CAS: 1523571-92-7)

2-Pyridazin-4-ylacetic acid; sodium salt (CAS: 1523571-92-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridazine core and acetic acid moiety, has been the subject of recent investigations due to its potential applications in drug discovery and development. The sodium salt form enhances its solubility and bioavailability, making it a promising candidate for further pharmacological evaluation.

Recent studies have focused on the synthesis and characterization of 2-pyridazin-4-ylacetic acid; sodium salt, with particular emphasis on its role as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the compound. These efforts are crucial for ensuring the reproducibility and reliability of subsequent biological assays.

In the context of drug discovery, 2-pyridazin-4-ylacetic acid; sodium salt has been explored as a potential inhibitor of specific enzymatic targets. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against certain kinases involved in inflammatory pathways. These findings are particularly relevant for the development of novel anti-inflammatory agents, although further validation in cellular and animal models is required.

Another area of interest is the compound's potential application in the design of prodrugs. The presence of the carboxylic acid group in 2-pyridazin-4-ylacetic acid; sodium salt allows for facile derivatization, enabling the attachment of various functional groups to modulate its pharmacokinetic properties. Recent work has demonstrated the feasibility of conjugating this compound with other pharmacophores to enhance target specificity and reduce off-target effects.

Despite these promising developments, challenges remain in optimizing the therapeutic potential of 2-pyridazin-4-ylacetic acid; sodium salt. Issues such as metabolic stability, tissue distribution, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the findings into clinically relevant applications.

In conclusion, 2-pyridazin-4-ylacetic acid; sodium salt (CAS: 1523571-92-7) represents a versatile and promising scaffold in medicinal chemistry. Ongoing research is expected to uncover new insights into its biological activities and therapeutic potential, paving the way for innovative treatments in various disease areas. The integration of computational modeling and high-throughput screening techniques may further accelerate the discovery of derivatives with enhanced efficacy and safety profiles.